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An In-Depth Technical Guide to the Molecular Structure of 1-Phenylcyclohexanecarbonitrile

Introduction

1-Phenylcyclohexanecarbonitrile (PCC), with the chemical formula Ci3zHisN, is a significant
organic compound primarily recognized as a direct precursor in the synthesis of Phencyclidine
(PCP) and its analogs.[1][2][3] Its molecular structure, characterized by a cyclohexane ring
geminally disubstituted with a phenyl group and a nitrile group, dictates its chemical reactivity
and physical properties. This guide provides a comprehensive analysis of the molecular
architecture of 1-Phenylcyclohexanecarbonitrile, delving into its spectroscopic signature,
conformational dynamics, and synthesis. The content is tailored for researchers and
professionals in medicinal chemistry, pharmacology, and forensic science who require a
detailed understanding of this controlled substance precursor.

Molecular Identity and Physicochemical Properties

1-Phenylcyclohexanecarbonitrile is a disubstituted cyclohexane. The core structure consists
of a cyclohexane ring where one carbon atom is bonded to both a phenyl group (-CeHs) and a
nitrile group (-C=N).
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Property Value Source

1-phenylcyclohexane-1-

IUPAC Name . [4]
carbonitrile

CAS Number 2201-23-2 [41[51[6]1[7]

Molecular Formula Ci3HisN [4115][6]

Molecular Weight 185.27 g/mol [41[6]
Transparent colorless to light

Appearance . [7]
brown liquid

Boiling Point 141°C at 7 mmHg [7]

dot graph "1_Phenylcyclohexanecarbonitrile_Structure” { layout="neato"; node
[shape=plaintext, fonthname="Arial"]; edge [fontname="Arial"];

} enddot Caption: 2D structure of 1-Phenylcyclohexanecarbonitrile.

Spectroscopic and Spectrometric Characterization

The elucidation of the molecular structure of 1-Phenylcyclohexanecarbonitrile relies on a
combination of spectroscopic techniques that probe its atomic connectivity and functional
groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is fundamental for determining the carbon-hydrogen framework.

e 'H NMR: The proton NMR spectrum is characterized by two main regions. The aromatic
protons of the phenyl group typically appear as a multiplet in the downfield region (& 7.2-7.5
ppm). The ten protons of the cyclohexane ring resonate in the upfield region (& 1.5-2.5 ppm),
often as a complex and broad series of multiplets due to intricate spin-spin coupling and
conformational dynamics.[8]

e 13C NMR: The carbon NMR spectrum provides evidence for all 13 carbon atoms in unique
chemical environments. Key signals include the nitrile carbon (& ~120-125 ppm), the
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quaternary carbon C1 (& ~45-55 ppm), multiple signals for the aromatic carbons of the
phenyl ring (6 ~125-145 ppm), and distinct signals for the five CH2z groups of the
cyclohexane ring (& ~25-40 ppm).[4]

Data Type Expected Chemical Shifts / Signals

8 7.2-7.5 (m, 5H, Ar-H), 5 1.5-2.5 (m, 10H,

1H NMR
Cyclohexane-H)

& 125-145 (Ar-C), & 120-125 (C=N), & 45-55

13C NMR
(Quaternary C), & 25-40 (Cyclohexane CH2)

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the key functional groups within the molecule.

 Nitrile Stretch (C=N): A sharp, medium-intensity absorption band appears in the range of
2220-2260 cm~1, which is characteristic of the nitrile functional group.[4]

o Aromatic C-H Stretch: Absorptions above 3000 cm~1! indicate the C-H stretching vibrations of

the phenyl ring.

 Aliphatic C-H Stretch: Strong absorption bands below 3000 cm~1 correspond to the C-H
stretching of the sp3-hybridized carbons in the cyclohexane ring.

Functional Group Characteristic IR Absorption (cm™1)
Nitrile (C=N) 2220 - 2260 (sharp, medium)
Aromatic C-H 3010 - 3100 (medium)

Aliphatic C-H 2850 - 2960 (strong)

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern,

confirming the molecular formula.
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e Molecular lon (M*): The electron impact (EI) mass spectrum will show a molecular ion peak
corresponding to the molecular weight of the compound (m/z = 185).

e Fragmentation: Common fragmentation pathways include the loss of the nitrile group (-CN)
and cleavage of the cyclohexane ring, leading to various daughter ions that help confirm the
overall structure.

Conformational Analysis

The non-planar nature of the cyclohexane ring is a critical aspect of the molecule's three-
dimensional structure. Like unsubstituted cyclohexane, the ring in 1-
Phenylcyclohexanecarbonitrile exists predominantly in a chair conformation to minimize
angular and torsional strain.[9][10]

For a 1,1-disubstituted cyclohexane, the two substituents are attached to the same carbon
atom (C1). This carbon has one axial and one equatorial bond. The molecule undergoes rapid
ring inversion (chair-flip) at room temperature, interconverting the two possible chair
conformers. In this process, the axial substituent becomes equatorial, and the equatorial
substituent becomes axial.

The conformational equilibrium is dictated by steric hindrance. The bulkier of the two
substituents will preferentially occupy the more spacious equatorial position to avoid
destabilizing 1,3-diaxial interactions with the axial hydrogens on the same side of the ring.[10]
[11] In 1-Phenylcyclohexanecarbonitrile, the phenyl group is significantly larger than the
linear nitrile group. Consequently, the equilibrium heavily favors the conformer where the
phenyl group is in the equatorial position and the nitrile group is in the axial position.

dot graph Conformational_Equilibrium { layout=neato; node [shape=none, fonthame="Arial"];
edge [fontname="Arial"];

} enddot Caption: Conformational equilibrium of 1-Phenylcyclohexanecarbonitrile.

Synthesis and Chemical Reactivity

1-Phenylcyclohexanecarbonitrile is a crucial intermediate, and its synthesis is a key step in
the production of illicit substances.
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Experimental Protocol: Synthesis

A common laboratory synthesis involves the reaction of cyclohexanone with potassium cyanide
and aniline hydrochloride, which generates an a-aminonitrile that is then deaminated. A more
direct and frequently cited clandestine method involves the reaction between
phenylmagnesium bromide (a Grignard reagent) and 1-piperidinocyclohexanecarbonitrile.[2][3]
Note that 1-piperidinocyclohexanecarbonitrile is also often abbreviated as PCC, which can lead
to confusion.

Step-by-Step Synthesis via Grignard Reaction:

o Preparation of Grignard Reagent: Phenylmagnesium bromide is prepared by reacting
bromobenzene with magnesium turnings in anhydrous diethyl ether under an inert
atmosphere.

o Reaction: A solution of 1-piperidinocyclohexanecarbonitrile in an anhydrous solvent (e.g.,
diethyl ether or THF) is slowly added to the prepared Grignard reagent at reduced
temperature.

o Workup: The reaction mixture is quenched by carefully adding an aqueous acid solution
(e.g., ammonium chloride or dilute HCI).

o Extraction and Purification: The organic layer is separated, washed, dried, and the solvent is
removed under reduced pressure. The resulting crude 1-Phenylcyclohexanecarbonitrile
can be purified by vacuum distillation.

Click to download full resolution via product page

Reactivity: Conversion to Phencyclidine (PCP)

The primary chemical significance of 1-Phenylcyclohexanecarbonitrile is its role as the
penultimate precursor to PCP. This is achieved by reacting it with another Grignard reagent,
specifically piperidinemagnesium bromide. This reaction replaces the nitrile group with a
piperidine ring to form the final PCP molecule.
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Conclusion

The molecular structure of 1-Phenylcyclohexanecarbonitrile is well-defined by its constituent
phenyl, cyclohexyl, and nitrile moieties. Its three-dimensional architecture is dominated by the
chair conformation of the cyclohexane ring, with a strong preference for the bulky phenyl group
to occupy the equatorial position. This structural understanding, corroborated by spectroscopic
data, is essential for its identification, synthesis, and for comprehending its reactivity as a key
precursor in the synthesis of phencyclidine. The technical details provided in this guide serve
as a foundational reference for professionals engaged in chemical analysis and drug
development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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